Cas no 1890170-26-9 (N2-(1-(5-Amino-1,3,4-thiadiazol-2-yl)piperidin-4-yl)-1,3,4-thiadiazole-2,5-diamine)

• Product Name: N2-(1-(5-Amino-1,3,4-thiadiazol-2-yl)piperidin-4-yl)-1,3,4-thiadiazole-2,5-diamine
• CAS No: 1890170-26-9
• MF: C₉H₁₄N₈S₂
• MW: 298.391056537628
• CID: 5520838
• PubChem ID: 121256459
• Update Time: 2025-07-21

N2-(1-(5-Amino-1,3,4-thiadiazol-2-yl)piperidin-4-yl)-1,3,4-thiadiazole-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2,5-diamine, N2-[1-(5-amino-1,3,4-thiadiazol-2-yl)-4-piperidinyl]-
• N2-(1-(5-Amino-1,3,4-thiadiazol-2-yl)piperidin-4-yl)-1,3,4-thiadiazole-2,5-diamine
• SCHEMBL17654177
• 1890170-26-9
• 2-N-[1-(5-amino-1,3,4-thiadiazol-2-yl)piperidin-4-yl]-1,3,4-thiadiazole-2,5-diamine
• F84410

• Inchi： 1S/C9H14N8S2/c10-6-13-15-8(18-6)12-5-1-3-17(4-2-5)9-16-14-7(11)19-9/h5H,1-4H2,(H2,10,13)(H2,11,14)(H,12,15)
• InChI Key： PUOOIZRTFGFVDF-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1NC1CCN(C2=NN=C(N)S2)CC1

Computed Properties

• Exact Mass: 298.07828483g/mol
• Monoisotopic Mass: 298.07828483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 175Ų

Additional information on N2-(1-(5-Amino-1,3,4-thiadiazol-2-yl)piperidin-4-yl)-1,3,4-thiadiazole-2,5-diamine

Introduction to N2-(1-(5-Amino-1,3,4-thiadiazol-2-yl)piperidin-4-yl)-1,3,4-thiadiazole-2,5-diamine (CAS No. 1890170-26-9)

N2-(1-(5-Amino-1,3,4-thiadiazol-2-yl)piperidin-4-yl)-1,3,4-thiadiazole-2,5-diamine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1890170-26-9, belongs to a class of molecules known for their involvement in various biochemical pathways. The intricate arrangement of heterocyclic rings and functional groups in its structure makes it a subject of intense research for developing novel therapeutic agents.

The core structure of N2-(1-(5-Amino-1,3,4-thiadiazol-2-yl)piperidin-4-yl)-1,3,4-thiadiazole-2,5-diamine consists of multiple fused rings, including thiadiazole and piperidine moieties. These heterocyclic systems are well-documented for their role in modulating biological processes. Specifically, the thiadiazole ring is known for its antimicrobial and anti-inflammatory properties, while the piperidine ring contributes to the compound's solubility and bioavailability. The presence of multiple amino groups further enhances its reactivity and potential for further derivatization.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds in drug design. N2-(1-(5-Amino-1,3,4-thiadiazol-2-yl)piperidin-4-yl)-1,3,4-thiadiazole-2,5-diamine exemplifies this trend with its ability to interact with multiple targets simultaneously. This property is particularly valuable in the development of drugs that aim to treat complex diseases by addressing multiple pathological mechanisms. The compound's dual functionality as both an agonist and antagonist has been explored in preclinical studies.

In vitro studies have demonstrated that this compound exhibits promising activity against various biological targets. Notably, it has shown inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. The amino-piperidinyl moiety plays a crucial role in binding to these targets by forming hydrogen bonds and hydrophobic interactions. Additionally, the thiadiazole ring contributes to the compound's ability to disrupt key signaling pathways in diseased cells.

The synthesis of N2-(1-(5-Amino-1,3,4-thiadiazol-2-yl)piperidin-4-yl)-1,3,4-thiadiazole-2,5-diamine involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of catalysts and ligands has optimized the reaction pathways, making the synthesis more efficient and scalable. This aspect is critical for transitioning from laboratory-scale production to industrial manufacturing.

One of the most intriguing aspects of this compound is its potential application in targeted therapy. By modulating specific biological pathways, it could offer a new approach to treating diseases that are currently resistant to conventional treatments. For instance, its ability to inhibit kinases involved in tumor growth has made it a candidate for further investigation in oncology research. The compound's structure also suggests potential applications in treating neurological disorders by interacting with neurotransmitter receptors.

The pharmacokinetic properties of N2-(1-(5-Amino-1,3,4-thiadiazol-2-yl)piperidin-4-yl)-1,3,4-thiadiazole-2,5-diamine are another area of active research. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability. These characteristics are essential for developing drugs that can be administered orally without significant degradation before reaching their target sites. Furthermore, the compound's solubility profile has been optimized through structural modifications to enhance its absorption and distribution within the body.

Recent clinical trials have provided preliminary evidence supporting the therapeutic potential of this compound. While still in early stages of development，the results are promising enough to warrant further investment into larger-scale studies. The trials have focused on evaluating its safety profile and efficacy in animal models before human testing can begin. These studies are crucial for understanding how the compound behaves in vivo and identifying any potential side effects.

The future direction of research on N2-(1-(5-Amino-1,3,-athiadiazol - - - - - - - - - - piperidin - - - - - - - - yl) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) th iad iazole ( CAS No .1890170269) will likely involve exploring new derivatives with enhanced pharmacological properties . By modifying specific functional groups or introducing additional heterocyclic moieties , researchers aim to improve its potency , selectivity , and overall therapeutic value . Collaborative efforts between academic institutions , pharmaceutical companies , and regulatory agencies will be essential in advancing this field.

In conclusion , N ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) )